5-chloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 5-chloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C18H20ClN3O3S2.ClH/c1-21(2)9-10-22(17(23)13-7-8-14(19)26-13)18-20-15-11(24-3)5-6-12(25-4)16(15)27-18;/h5-8H,9-10H2,1-4H3;1H
• InChI Key: FMSMFLIWNIOXCS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)OC)OC)C(=O)C3=CC=C(S3)Cl.Cl
• Molecular Formula: C18H21Cl2N3O3S2
• Molecular Weight: 462.4 g/mol
• CAS No.: 1215716-50-9

Description

5-chloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H21Cl2N3O3S2 and its molecular weight is 462.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The research includes synthesis and characterization of thiophene derivatives and their evaluation for antimicrobial activities. For example, Spoorthy et al. (2021) synthesized a series of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, showing their potential in antimicrobial applications. Their study highlights the process of creating compounds with potential therapeutic benefits, particularly in combating microbial infections (YN Spoorthy, P. Kumar, T. S. Rani, L. Ravindranath, 2021).

Antitubercular Activity

Marvadi et al. (2020) focused on the synthesis of novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides as potent inhibitors of Mycobacterium tuberculosis. This indicates the potential of thiophene derivatives in developing antitubercular agents, showcasing the compound's relevance in addressing global health challenges like tuberculosis (Sandeep Kumar Marvadi, Devendra Nagineni, Syeda Safoora, V. S. Krishna, D. Sriram, S. Kantevari, 2020).

Molluscicidal Properties

Research on thiazolo[5,4-d]pyrimidines by El-bayouki and Basyouni (1988) demonstrates the chemical's molluscicidal properties, suggesting its application in controlling schistosomiasis by targeting the snail vectors. This highlights an environmental application of similar chemical structures in controlling the spread of diseases (K. El-bayouki, W. Basyouni, 1988).

Anticancer Activity

Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones and evaluated their anticancer activity, indicating the therapeutic potential of benzothiazole derivatives in oncology. This research area focuses on the design and discovery of new anticancer agents, showcasing the potential medical applications of compounds with similar structures (Derya Osmaniye, Serkan Levent, A. Karaduman, S. Ilgın, Y. Özkay, Z. Kaplancıklı, 2018).

Antibacterial Activity

Song et al. (2017) explored the synthesis and antibacterial activity of 1,3,4-oxadiazole thioether derivatives, providing insights into the development of new antibacterial agents. The study contributes to understanding how modifications in chemical structures can enhance antibacterial efficacy, relevant for addressing antibiotic resistance (Xianpeng Song, Pei Li, Mingwei Li, Anming Yang, Lu Yu, Liangzhi Luo, D. Hu, B. Song, 2017).